![molecular formula C17H26N2O3S B4927886 N-(tert-butyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4927886.png)
N-(tert-butyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that incorporate elements of tert-butyl groups, sulfonyl functionalities, and piperidine carboxamide structures. These components suggest the compound's potential involvement in various chemical and biological activities, drawing interest for its synthesis and characterization.
Synthesis Analysis
Synthesis of related compounds often involves multi-step processes including acylation, sulfonation, and substitution reactions. For instance, the synthesis of tert-butyl piperidine-1-carboxylate derivatives has been achieved through routes starting from piperidin-4-ylmethanol, proceeding through steps like acylation and sulfonation to yield the key intermediates with optimized methods for increased yield (Wang et al., 2015).
Molecular Structure Analysis
X-ray crystallography and spectroscopic methods such as LCMS, 1H NMR, 13C NMR, and IR are pivotal in characterizing the molecular structure of piperidine derivatives. These techniques confirm the molecular geometry, substitution patterns, and the presence of functional groups, providing a comprehensive understanding of the compound's framework (Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
Piperidine derivatives participate in various chemical reactions, including nucleophilic additions, cycloadditions, and substitutions, which are essential for modifying the structure and introducing new functional groups. These reactions are influenced by the compound's inherent chemical properties, such as reactivity of the sulfonyl group and the steric effects of the tert-butyl group (Jiang et al., 2005).
properties
IUPAC Name |
N-tert-butyl-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3S/c1-13-5-7-15(8-6-13)23(21,22)19-11-9-14(10-12-19)16(20)18-17(2,3)4/h5-8,14H,9-12H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONBNBPLVBSSBER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.